Cas no 59770-96-6 (1-(1-Bromoethyl)-3-(trifluoromethyl)benzene)

• Product Name: 1-(1-Bromoethyl)-3-(trifluoromethyl)benzene
• CAS No: 59770-96-6
• MF: C₉H₈BrF₃
• MW: 253.059032440186
• MDL: MFCD00018050
• CID: 820748
• Update Time: 2025-06-13

1-(1-Bromoethyl)-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-Bromoethyl)-3-(trifluoromethyl)benzene
• 3-(1-BROMOETHYL)BENZOTRIFLUORIDE
• alpha-Methyl-3-trifluoromethylbenzyl bromide
• Alpha-methyl-m-trifluoromethylbenzyl bromide
• α-Methyl-3-(trifluoromethyl)benzyl bromide
• α-Methyl-3-trifluoromethylbenzyl bromide
• 1-(1-Bromoethyl)-3-trifluoromethylbenzene
• alpha-Methyl-3-(trifluoromethyl)benzyl bromide
• AJBWDFPJLDDEPQ-UHFFFAOYSA-N
• SBB101202
• CK1002
• 3-(1-bromoethyl)trifluoromethylbenzene
• a-methyl-3-trifluoromethylbenzylbromide
• VZ31242
• EBD2201923
• SY038242
• 3-(bromoethyl)-1-(trifluoromethyl

• MDL： MFCD00018050
• Inchi： 1S/C9H8BrF3/c1-6(10)7-3-2-4-8(5-7)9(11,12)13/h2-6H,1H3
• InChI Key： AJBWDFPJLDDEPQ-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 251.97600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.491
• Boiling Point: 196 ºC
• Flash Point: 82 ºC
• PSA: 0.00000
• LogP: 4.16130

1-(1-Bromoethyl)-3-(trifluoromethyl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H314
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1760
• Hazard Category Code： 34-36/37/38-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• Storage Condition：Inert atmosphere,2-8°C(BD79003)
• Risk Phrases：R34; R36/37/38

Additional information on 1-(1-Bromoethyl)-3-(trifluoromethyl)benzene

Chemical Profile of 1-(1-Bromoethyl)-3-(trifluoromethyl)benzene (CAS No. 59770-96-6)

1-(1-Bromoethyl)-3-(trifluoromethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 59770-96-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aromatic hydrocarbons featuring a bromoethyl substituent and a trifluoromethyl group, which endow it with unique chemical properties and potential applications in synthetic chemistry.

The molecular structure of 1-(1-Bromoethyl)-3-(trifluoromethyl)benzene consists of a benzene ring substituted at the 1-position with a bromoethyl group and at the 3-position with a trifluoromethyl group. This arrangement imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (bromoethyl) groups creates a balance of electronic effects that influences its interactions with other chemical entities.

In recent years, the interest in 1-(1-Bromoethyl)-3-(trifluoromethyl)benzene has been driven by its potential utility in the development of novel pharmaceutical agents. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, binding affinity, and overall pharmacological activity. For instance, studies have demonstrated the incorporation of trifluoromethyl-containing intermediates in the synthesis of kinase inhibitors and antiviral compounds, where such groups contribute to improved efficacy and selectivity.

The bromoethyl substituent on the benzene ring further enhances the synthetic utility of 1-(1-Bromoethyl)-3-(trifluoromethyl)benzene. Bromoalkyl groups are versatile handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse moieties onto the aromatic core, enabling the construction of complex molecular architectures. Such transformations are pivotal in medicinal chemistry for generating libraries of compounds with tailored biological properties.

Recent advancements in synthetic methodologies have highlighted the role of 1-(1-Bromoethyl)-3-(trifluoromethyl)benzene as a building block in the preparation of bioactive molecules. For example, researchers have utilized this compound to synthesize derivatives with potential applications in oncology. The combination of a bromoethyl group and a trifluoromethyl moiety has been exploited to develop inhibitors targeting specific enzymes overexpressed in cancer cells. Preliminary studies suggest that such derivatives exhibit promising inhibitory activity while maintaining favorable pharmacokinetic profiles.

Moreover, the agrochemical sector has shown interest in 1-(1-Bromoethyl)-3-(trifluoromethyl)benzene due to its structural features that can contribute to the development of novel pesticides. The trifluoromethyl group is known to improve the bioactivity and environmental persistence of agrochemicals, making them more effective against pests while reducing application frequency. Researchers are exploring its use in synthesizing herbicides and fungicides that leverage its unique electronic properties for enhanced performance.

The chemical reactivity of 1-(1-Bromoethyl)-3-(trifluoromethyl)benzene also makes it a valuable tool in material science. For instance, its ability to undergo polymerization or copolymerization with other monomers allows for the creation of advanced materials with tailored properties. These materials could find applications in coatings, adhesives, or even electronic components, where specific chemical functionalities are required.

In conclusion, 1-(1-Bromoethyl)-3-(trifluoromethyl)benzene (CAS No. 59770-96-6) represents a compound with multifaceted potential across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—combining a bromoethylic moiety with a trifluoromethyl group—make it an indispensable intermediate for synthetic chemists aiming to develop innovative solutions. As research continues to uncover new applications for this compound, its significance in advancing chemical innovation is likely to grow further.